Cas no 107811-47-2 (Benzene,1,2-diethoxy-4-(1-methylethoxy)-)

Benzene,1,2-diethoxy-4-(1-methylethoxy)- structure
107811-47-2 structure
Product Name:Benzene,1,2-diethoxy-4-(1-methylethoxy)-
CAS No:107811-47-2
MF:C13H20O3
MW:224.296104431152
CID:206735
PubChem ID:183878
Update Time:2025-04-19

Benzene,1,2-diethoxy-4-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2-diethoxy-4-(1-methylethoxy)-
    • 1,2-diethoxy-4-propan-2-yloxybenzene
    • 1,2-Diethoxy-4-(1-methylethoxy)benzene
    • DTXSID50148284
    • 107811-47-2
    • Benzene, 1,2-diethoxy-4-(1-methylethoxy)-
    • Inchi: 1S/C13H20O3/c1-5-14-12-8-7-11(16-10(3)4)9-13(12)15-6-2/h7-10H,5-6H2,1-4H3
    • InChI Key: JKXORXJOHIZOAK-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=C(C=1)OCC)OCC)C(C)C

Computed Properties

  • Exact Mass: 224.1413
  • Monoisotopic Mass: 224.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Density: 0.984
  • Boiling Point: 302.9°Cat760mmHg
  • Flash Point: 100.9°C
  • Refractive Index: 1.48
  • PSA: 27.69
  • LogP: 3.27120
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